Cas no 18436-01-6 (1H-2-Benzothiopyran, 3,4-dihydro-, 2,2-dioxide)

• Product Name: 1H-2-Benzothiopyran, 3,4-dihydro-, 2,2-dioxide
• CAS No: 18436-01-6
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 1378332
• PubChem ID: 15939462
• Update Time: 2025-04-20

1H-2-Benzothiopyran, 3,4-dihydro-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzothiopyran, 3,4-dihydro-, 2,2-dioxide
• 3,4-Dihydro-1H-2-benzothiopyran 2,2-dioxide
• 2,2-dioxo-isothiochromane
• 3,4-dihydro-1H-isothiochromene 2,2-dioxide
• SCHEMBL255961
• 18436-01-6
• InChI=1/C9H10O2S/c10-12(11)6-5-8-3-1-2-4-9(8)7-12/h1-4H,5-7H
• AKOS006279682

• Inchi： 1S/C9H10O2S/c10-12(11)6-5-8-3-1-2-4-9(8)7-12/h1-4H,5-7H2
• InChI Key： BITDJSNZRJVSCJ-UHFFFAOYSA-N
• SMILES： S1(CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 182.0402
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes Isothiochromanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes